Cas no 1006538-60-8 (4-Bromo-1-(4-chlorophenyl)methyl-1H-pyrazole)

• Product Name: 4-Bromo-1-(4-chlorophenyl)methyl-1H-pyrazole
• CAS No: 1006538-60-8
• MF: C₁₀H₈BrClN₂
• MW: 271.540920257568
• CID: 4558862
• PubChem ID: 61029932
• Update Time: 2025-07-20

4-Bromo-1-(4-chlorophenyl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-[(4-chlorophenyl)methyl]-1H-pyrazole
• 4-bromo-1-[(4-chlorophenyl)methyl]pyrazole
• 1-(4-Chlorobenzyl)-4-bromo-1H-pyrazole
• Z839707246
• 4-Bromo-1-(4-chlorophenyl)methyl-1H-pyrazole

• Inchi： 1S/C10H8BrClN2/c11-9-5-13-14(7-9)6-8-1-3-10(12)4-2-8/h1-5,7H,6H2
• InChI Key： QPXQTEHJMLNIGU-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 269.95594g/mol
• Monoisotopic Mass: 269.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 271.54g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 17.8

Additional information on 4-Bromo-1-(4-chlorophenyl)methyl-1H-pyrazole

Recent Advances in the Study of 4-Bromo-1-(4-chlorophenyl)methyl-1H-pyrazole (CAS: 1006538-60-8)

4-Bromo-1-(4-chlorophenyl)methyl-1H-pyrazole (CAS: 1006538-60-8) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 4-Bromo-1-(4-chlorophenyl)methyl-1H-pyrazole is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Recent research has demonstrated that this pyrazole derivative can serve as a scaffold for the development of selective kinase inhibitors, with modifications to its structure leading to improved potency and specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of analogs derived from this compound, which exhibited promising inhibitory activity against JAK2 and FLT3 kinases, both of which are implicated in hematologic malignancies.

In addition to its role in kinase inhibition, 4-Bromo-1-(4-chlorophenyl)methyl-1H-pyrazole has also been investigated for its anti-inflammatory properties. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its potential as a modulator of the NF-κB pathway, a key regulator of inflammatory responses. The study found that derivatives of this compound could effectively suppress the production of pro-inflammatory cytokines, suggesting its utility in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic versatility of 4-Bromo-1-(4-chlorophenyl)methyl-1H-pyrazole has also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient preparation of this compound and its derivatives, facilitating further exploration of its biological activities. For example, a 2022 study in Organic Letters described a novel one-pot synthesis approach that significantly improved the yield and purity of the compound, making it more accessible for large-scale applications in drug discovery programs.

Despite these promising developments, challenges remain in the optimization of 4-Bromo-1-(4-chlorophenyl)methyl-1H-pyrazole-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed to fully realize its clinical potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. For instance, recent work has explored the incorporation of this compound into nanoparticle-based delivery systems to enhance its pharmacokinetic properties.

In conclusion, 4-Bromo-1-(4-chlorophenyl)methyl-1H-pyrazole (CAS: 1006538-60-8) represents a versatile and promising scaffold in medicinal chemistry, with applications ranging from kinase inhibition to anti-inflammatory therapy. Continued research into its structure-activity relationships and therapeutic potential is expected to yield novel drug candidates with improved efficacy and safety profiles. This brief underscores the importance of this compound in advancing the field of chemical biology and highlights the need for further interdisciplinary collaboration to translate these findings into clinical applications.